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Compound of Interest

Compound Name: 5-(4-Fluorophenoxy)valeric Acid
CAS No.: 347867-75-8
Cat. No.: B1322480
Get Quote
. J

Executive Safety Summary

Compound: 5-(4-Fluorophenoxy)valeric Acid CAS: 347867-75-8 Physical State: Solid (White
to light yellow powder/crystal) Primary Hazard Class: Irritant (Skin/Eye/Respiratory) - GHS
Category 2/3

Senior Scientist Insight: While the presence of a fluorine atom often triggers alarm regarding
Hydrofluoric Acid (HF) formation, it is critical to distinguish the chemical environment here. In
this molecule, the fluorine is attached to an aromatic ring (aryl fluoride). The C-F bond on the
benzene ring is exceptionally strong and chemically inert under standard laboratory conditions.
Therefore, the risk of spontaneous HF liberation is negligible. The primary safety vector is the
carboxylic acid moiety, which dictates the need for acid-resistant PPE and dust control.

Risk Assessment & PPE Matrix

The following selection logic is based on the Structure-Activity Relationship (SAR) of fluorinated

carboxylic acids.
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Hazard Profile

« Inhalation: High risk during weighing (dust generation). Irritation to mucous membranes.

» Skin Contact: Moderate risk. Acidic nature causes contact dermatitis; lipophilic "valeric" chain
aids skin absorption.

e Eye Contact: High risk.[1][2] Crystalline solids can cause mechanical abrasion + acidic
chemical burns.

PPE Selection Matrix

Technical Justification

Protection Zone Recommended Equipment
(The "Why")

Nitrile provides excellent

o ) resistance to organic acids.
) Nitrile Gloves (Min.[3][4] )
Hand Protection ) Latex is permeable to many
thickness 0.11 mm) o )
organic lipophiles and should

be avoided.

Glasses are sufficient for
standard handling. Switch to
) Safety Glasses (Side shields) unvented goggles if handling
Eye Protection , ,
or Goggles fine powder outside a hood to
prevent dust migration behind

lenses.

The primary engineering

] control. If a hood is unavailable
) Fume Hood (Face velocity: 80-
Respiratory 100 fpm) (not recommended), an N95
m
P particulate respirator is the

absolute minimum backup.

Standard protection against

solid particulates. Ensure wrist
Lab Coat (Poly/Cotton or )
Body Defense Tyvek) cuffs are tight to prevent
yve o
powder migration up the

sleeve.
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Operational Protocol: Step-by-Step

This protocol utilizes a self-validating workflow to ensure containment.

Phase A: Pre-Operational Check

o Glove Inspection: Inflate nitrile gloves with air to check for micro-perforations before donning.

 Static Neutralization: Fluorinated organic solids are often static-prone. Have an ionizing fan
or anti-static gun ready near the balance. Why: Static charge causes powder to "jump,"
leading to invisible contamination of the balance area.

Phase B: Weighing & Transfer (Critical Step)

o Containment: Place the analytical balance inside the fume hood. If vibration is an issue, use
a powder containment enclosure.

o Transfer: Use a disposable anti-static weighing boat.
e The "Wet-Wipe" Validation:
o Procedure: After weighing, wipe the immediate area with a wet Kimwipe.

o Validation: Check the wipe under UV light (if applicable for impurities) or simply visually
against a dark background. This confirms containment effectiveness immediately.

Phase C: Solubilization & Reaction

e Solvent Choice: When dissolving in organic solvents (e.g., DMSO, Methanol), the
permeation rate of your gloves changes.

o Alert: If using Dichloromethane (DCM), standard nitrile gloves offer <5 minutes of
protection. Double-glove or use Silver Shield® liners.

 Acidification: If the protocol involves strong acid catalysis, escalate PPE to include a face
shield to protect against exothermic splashing.

Disposal & Emergency Logistics
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Waste Segregation

e Solid Waste: Dispose of contaminated weighing boats and paper in "Solid Hazardous Waste

(labeled: Organic Acid / Fluorinated).
e Liquid Waste: Collect in "Organic Solvent Waste."

o Crucial:Do NOT mix with strong bases (e.g., Sodium Hydroxide waste) without
neutralization, as this generates heat.

o Prohibition:[5][6] Never dispose of down the drain. The fluorinated ring is persistent in
aguatic environments.

Emergency Response[7]

o Eye Contact: Flush for 15 minutes. The fluorine bond is stable, so calcium gluconate (HF
antidote) is not typically required unless the molecule was subjected to combustion or
extreme reducing conditions.

o Spill (Solid): Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then
scoop into a bag.

Workflow Visualization

The following diagram illustrates the decision logic for PPE escalation based on the state of the
chemical.
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START: Handling 5-(4-Fluorophenoxy)valeric Acid

Check Physical State

Dissolved

Solid / Powder In Solution

Weighing Procedure Solvent Type?

PPE: Nitrile Gloves + Standard (MeOH, DMSO) Aggressive (DCM, THF)

Safety Glasses + Fume Hood

Risk: Static & Dust T

PPE: Double Glove /
Laminate Liners

PPE: Standard Nitrile

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state and carrier solvent
compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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